Cas no 828922-10-7 (Propanoic acid, 3-chloro-, (3-methyl-3-oxetanyl)methyl ester)

Propanoic acid, 3-chloro-, (3-methyl-3-oxetanyl)methyl ester structure
828922-10-7 structure
Product Name:Propanoic acid, 3-chloro-, (3-methyl-3-oxetanyl)methyl ester
CAS No:828922-10-7
MF:C8H13ClO3
MW:192.640022039413
CID:680766
PubChem ID:21580015
Update Time:2025-04-19

Propanoic acid, 3-chloro-, (3-methyl-3-oxetanyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • (3-methyloxetan-3-yl)methyl 3-chloropropanoate
    • Propanoic acid, 3-chloro-, (3-methyl-3-oxetanyl)methyl ester
    • 828922-10-7
    • DREIZBDJDRWUBG-UHFFFAOYSA-
    • DTXSID50616059
    • InChI=1/C8H13ClO3/c1-8(4-11-5-8)6-12-7(10)2-3-9/h2-6H2,1H3
    • Inchi: 1S/C8H13ClO3/c1-8(4-11-5-8)6-12-7(10)2-3-9/h2-6H2,1H3
    • InChI Key: DREIZBDJDRWUBG-UHFFFAOYSA-N
    • SMILES: ClCCC(=O)OCC1(C)COC1

Computed Properties

  • Exact Mass: 192.0553220g/mol
  • Monoisotopic Mass: 192.0553220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 35.5Ų
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